4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene

• Molecular Formula: C9H10Br2S
• Molecular Weight: 310.05 g/mol
• IUPAC Name: 4-bromo-2-[[1-(bromomethyl)cyclopropyl]methyl]thiophene
• InChI: InChI=1S/C9H10Br2S/c10-6-9(1-2-9)4-8-3-7(11)5-12-8/h3,5H,1-2,4,6H2
• InChI Key: URVMSFKDQNWDKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC(=CS2)Br)CBr

Description

Structural Identification and IUPAC Nomenclature

4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene is a brominated heterocyclic compound characterized by a thiophene core modified with bromine substituents and a cyclopropane-containing side chain. Its IUPAC name systematically describes its structure:

• Thiophene backbone : A five-membered aromatic ring with one sulfur atom.
• Substituents : A bromine atom at position 4 and a (1-(bromomethyl)cyclopropyl)methyl group at position 2.

The molecular formula is C₉H₁₀Br₂S , with a molecular weight of 310.05 g/mol . Key structural identifiers include:

Property	Value
SMILES	C1CC1(CC2=CC(=CS2)Br)CBr
InChI	InChI=1S/C9H10Br2S/c10-6-9(1-2-9)4-8-3-7(11)5-12-8/h3,5H,1-2,4,6H2
InChI Key	URVMSFKDQNWDKX-UHFFFAOYSA-N

The cyclopropane ring introduces steric strain, while the bromine atoms enhance electrophilic substitution reactivity.

Historical Development in Heterocyclic Chemistry

The synthesis of brominated thiophenes like 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene builds upon foundational discoveries in heterocyclic chemistry. Key milestones include:

• 1818 : Brugnatelli’s isolation of alloxan from uric acid, marking early interest in heterocycles.
• 1882 : Viktor Meyer’s discovery of thiophene as a benzene contaminant, revealing its aromatic properties.
• 20th century : Advances in cyclopropane chemistry enabled the integration of strained rings into heterocyclic systems, exemplified by this compound’s synthesis.

Modern methods for producing such derivatives often involve bromination of pre-functionalized thiophenes or cycloaddition reactions using brominated precursors. For example, oxidative cycloaddition of bromothiophenes with quinones has been utilized to generate complex polycyclic structures.

Position Within Thiophene Derivative Classifications

4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene belongs to two distinct subclasses of thiophene derivatives:

• Brominated thiophenes : Characterized by bromine substituents that enhance electrophilicity and serve as leaving groups in cross-coupling reactions.
• Cyclopropane-functionalized thiophenes : The cyclopropyl group introduces conformational rigidity, influencing supramolecular interactions in materials science.

Compared to simpler thiophenes (e.g., unsubstituted thiophene, boiling point 84°C), this derivative’s higher molecular weight and bromine content alter its physical properties, such as increased density and reduced volatility. Its reactivity profile bridges traditional thiophene chemistry (e.g., sulfonation) and modern catalytic applications, such as Suzuki-Miyaura couplings.

The compound’s dual functionality—combining a reactive thiophene core with a brominated cyclopropane side chain—makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. For instance, brominated anthraquinones derived from similar structures have been used in dye synthesis and organic electronics.

Preparation Methods

Bromination of Thiophene Precursors

The core synthesis involves bromination of 2-((1-(methyl)cyclopropyl)methyl)thiophene derivatives. Key steps include:

• Initial bromination using molecular bromine (Br₂) in dichloromethane at 0–5°C for 4–6 hours.
• Cyclopropane functionalization via [2+1] cycloaddition with dibromocarbene precursors.
• Intermediate purification via column chromatography (hexane/ethyl acetate, 9:1).

A representative reaction scheme:

Thiophene precursor + Br₂ → 4-Bromo intermediate  
4-Bromo intermediate + (CH₂Br)₂ → Target compound  

Palladium-Catalyzed Coupling

Advanced methods employ organometallic catalysis:

• Reagents : Bis[(1,1-dimethylethyl)phosphanyl]palladium (0.43 mmol per 8.5 mmol substrate).
• Solvent : Tetrahydrofuran (THF) under nitrogen atmosphere.
• Yield : 68–72% after 12-hour reflux.

Industrial-Scale Production

Parameter	Laboratory Method	Industrial Method
Reactor Type	Glass flask	Automated stainless steel
Temperature Control	Ice bath	Jacketed cooling system
Bromine Equivalents	1.2–1.5	1.1–1.3 (optimized)
Purity	95–97% (HPLC)	99% (GC-MS)

Data synthesized from.

Key Intermediates and Their Roles

Intermediate	Structure (SMILES)	Function
2-Methyl-4-thiophenemethanol	CC1=CC(=CS1)CO	Bromination substrate
1-(Bromomethyl)cyclopropane	C1CC1(CBr)	Cyclopropane donor
4-Bromo-2-(chloromethyl)thiophene	BrC1=CSC(CCl)=C1	Halogen exchange precursor

Structural data from.

Mechanistic Insights

• Bromination : Follows electrophilic aromatic substitution (EAS) with Br⁺ generated via Br₂/FeBr₃.
• Cyclopropane Formation : Dibromocarbene (CBr₂) insertion into alkene bonds under phase-transfer conditions.
• Side Reactions : Over-bromination minimized by stoichiometric control (≤1.5 eq Br₂).

Quality Control Protocols

• Purity Analysis :
  • NMR (¹H, ¹³C) for structural confirmation.
  • HPLC with UV detection (λ = 254 nm).
• Impurity Profiling :
  • GC-MS identifies residual solvents (e.g., THF <50 ppm).

Challenges and Optimization

Issue	Solution	Source
Low yield (≤50%)	Use of Pd catalysts
Di-brominated byproducts	Stepwise temperature ramping
Moisture sensitivity	Rigorous drying of reagents

Comparative Analysis of Methods

Method               Advantages                  Limitations  
Bromination          Cost-effective              Moderate yields (60–65%)  
Palladium coupling   High regioselectivity       Requires inert atmosphere  
Industrial scale     High throughput             Capital-intensive setup  

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to remove the bromine atoms.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Suzuki-Miyaura Coupling: Palladium catalysts and boronic acids are typically used under mild conditions.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used.

Major Products Formed

Substitution: Formation of various substituted thiophenes.

Coupling: Formation of biaryl compounds.

Oxidation: Formation of sulfoxides and sulfones.

Scientific Research Applications

4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of advanced materials, such as organic semiconductors and dielectric materials.

Mechanism of Action

The mechanism of action of 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene involves its interaction with various molecular targets. The bromine atoms and the thiophene ring can participate in electrophilic and nucleophilic reactions, respectively. The cyclopropyl group adds steric hindrance, influencing the compound’s reactivity and selectivity in chemical reactions. The exact molecular pathways depend on the specific application and the nature of the interacting molecules.

Comparison with Similar Compounds

4-Bromo-2-(chloromethyl)thiophene (C₅H₄BrClS)

• Structure : Chloromethyl group at the 2-position and bromine at the 4-position of thiophene.
• Key Differences : Replaces the bromomethyl cyclopropyl group with a simpler chloromethyl substituent.
• Properties: Molecular weight 211.50 g/mol; CAS 170859-70-6.
• Applications : Used as a building block in organic synthesis; its safety data sheet highlights precautions for handling corrosive substances .

4-Bromo-2-(2-Nitroprop-1-Enyl)Thiophene (C₇H₆BrNO₂S)

• Structure : Features a nitropropene substituent at the 2-position.
• Key Differences : The nitro group introduces strong electron-withdrawing effects, contrasting with the electron-rich cyclopropane-bromomethyl group in the target compound.
• Properties : Molecular weight 248.10 g/mol; CAS 175205-19-3. Likely exhibits higher polarity and reactivity in Diels-Alder or cycloaddition reactions .

2-(4-Bromophenyl)-5-phenylthiophene (C₁₆H₁₁BrS)

• Structure : Bromophenyl and phenyl groups at the 2- and 5-positions, respectively.
• Key Differences : Lacks the cyclopropane moiety but retains aromatic bromine.
• Properties : Molecular weight 315.23 g/mol; CAS 118621-30-0. The extended conjugation may enhance luminescence properties compared to the target compound .

Table 1: Comparison of Thiophene Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene	C₉H₁₀Br₂S	298.06	Bromomethyl cyclopropyl, 4-Br	Potential synthetic intermediate
4-Bromo-2-(chloromethyl)thiophene	C₅H₄BrClS	211.50	Chloromethyl, 4-Br	Organic synthesis building block
4-Bromo-2-(2-Nitroprop-1-Enyl)Thiophene	C₇H₆BrNO₂S	248.10	Nitropropene, 4-Br	High polarity for cycloadditions
2-(4-Bromophenyl)-5-phenylthiophene	C₁₆H₁₁BrS	315.23	Bromophenyl, phenyl	Luminescence applications

Compounds with Cyclopropane Rings

Methyl 2-(1-(bromomethyl)cyclopropyl)acetate (C₇H₁₁BrO₂)

• Structure : Cyclopropane ring with bromomethyl and ester groups.
• Key Differences : Replaces thiophene with an acetate ester, altering electronic properties.
• Properties : Boiling point 211°C; density 1.443 g/cm³. The ester group enhances solubility in polar solvents compared to the aromatic thiophene core .

4-Bromo-2-(1-(trifluoromethyl)cyclopropyl)pyridine (C₉H₇BrF₃N)

• Structure : Pyridine core with bromine and trifluoromethyl cyclopropane.
• Key Differences : The pyridine ring introduces basicity, while the trifluoromethyl group increases hydrophobicity.
• Properties : Molecular weight 266.06 g/mol; CAS 1395492-90-4. Likely used in medicinal chemistry due to pyridine’s prevalence in drug scaffolds .

Table 2: Cyclopropane-Containing Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Features
4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene	C₉H₁₀Br₂S	298.06	Thiophene	Dual bromine, cyclopropane
Methyl 2-(1-(bromomethyl)cyclopropyl)acetate	C₇H₁₁BrO₂	207.07	Ester	Solubility in polar solvents
4-Bromo-2-(1-(trifluoromethyl)cyclopropyl)pyridine	C₉H₇BrF₃N	266.06	Pyridine	Trifluoromethyl enhances stability

Thiophene Derivatives with Diverse Functional Groups

2-(4-Bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (C₁₃H₈BrN₃OS)

• Structure : Oxadiazole ring fused with bromobenzyl and thiophene groups.
• Key Differences : The oxadiazole moiety introduces rigidity and hydrogen-bonding capacity, unlike the flexible cyclopropane in the target compound.

2-[Chloro(phenyl)methyl]thiophene (C₁₁H₉ClS)

• Structure : Chlorophenylmethyl substituent on thiophene.
• Key Differences : The chloro-phenyl group provides steric bulk but lacks the cyclopropane’s strain energy.
• Properties : Synthesized via reported methods for antimicrobial agents .

Table 3: Functionalized Thiophene Derivatives

Compound Name	Molecular Formula	Functional Group	Biological Activity
2-(4-Bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole	C₁₃H₈BrN₃OS	Oxadiazole	Antimicrobial
2-[Chloro(phenyl)methyl]thiophene	C₁₁H₉ClS	Chlorophenylmethyl	Antimicrobial potential

Biological Activity

4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene is an organobromine compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. The compound consists of a thiophene ring substituted at the 2-position with a bromine atom and a cyclopropyl group, which may enhance its reactivity and biological profile compared to other derivatives. This article explores its biological activity, including antimicrobial, anticancer, and anticonvulsant properties, supported by relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene is C$_{10}$H$_{10}$Br$_{2}$S, with a molecular weight of approximately 310.05 g/mol. The structural representation highlights the presence of bromine substituents and the cyclopropyl group, contributing to its unique chemical properties.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit significant biological activities. Notably, thiazole derivatives have demonstrated anticonvulsant and antimicrobial properties, suggesting that 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene may also possess these pharmacological effects.

Antimicrobial Activity

Preliminary studies suggest that the compound may interact with proteins involved in microbial resistance mechanisms. The antimicrobial activity of related thiophene derivatives has been documented, indicating potential effectiveness against various bacterial strains. A comparative analysis of structurally similar compounds is presented in Table 1.

Compound Name	Structure Features	Biological Activity
4-Bromo-thiophene	Bromine at 4-position	Antimicrobial activity
Cyclopropyl-thiophene	Cyclopropyl group attached	Anticancer properties
2-Bromo-thiazole	Bromine substitution on thiazole	Anticonvulsant effects

The presence of electron-withdrawing groups such as bromine enhances the antimicrobial efficacy by increasing the compound's reactivity towards bacterial enzymes.

Anticancer Activity

The anticancer potential of 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene is supported by structure-activity relationship (SAR) studies on related thiophene compounds. These studies have shown that modifications on the thiophene ring can significantly influence cytotoxicity against cancer cell lines. For instance, thiazole-bearing compounds have been reported to exhibit IC$_{50}$ values in the low micromolar range against various cancer cell lines .

Case Studies

Several case studies have explored the biological activities associated with thiophene derivatives:

• Antimicrobial Efficacy : A study demonstrated that a series of brominated thiophenes exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 46.9 to 93.7 μg/mL.
• Anticancer Properties : In vitro assays revealed that certain thiophene derivatives induced apoptosis in A549 human lung adenocarcinoma cells, highlighting their potential as anticancer agents .
• Anticonvulsant Effects : Research on thiazole-integrated compounds indicated significant anticonvulsant activity in animal models, suggesting that similar structural motifs in 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene could yield comparable results .

The mechanism by which 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene exerts its biological effects is likely multifaceted:

• Protein Interaction : Binding affinity studies suggest that the compound may interact with specific receptors or enzymes involved in signaling pathways critical for microbial survival and cancer cell proliferation.
• Reactive Oxygen Species (ROS) : Some thiophene derivatives are known to induce oxidative stress in target cells, leading to apoptosis .